molecular formula C11H13FN2O B8615926 1-(2-Amino-4-fluorobenzoyl)pyrrolidine

1-(2-Amino-4-fluorobenzoyl)pyrrolidine

Cat. No.: B8615926
M. Wt: 208.23 g/mol
InChI Key: MJNCQLUKFIAEHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Amino-4-fluorobenzoyl)pyrrolidine is a pyrrolidine-derived compound featuring a 2-amino-4-fluorobenzoyl substituent. Pyrrolidine, a five-membered saturated heterocycle with one nitrogen atom, is a privileged scaffold in medicinal chemistry due to its conformational flexibility, bioavailability, and ability to mimic peptide bonds.

Properties

Molecular Formula

C11H13FN2O

Molecular Weight

208.23 g/mol

IUPAC Name

(2-amino-4-fluorophenyl)-pyrrolidin-1-ylmethanone

InChI

InChI=1S/C11H13FN2O/c12-8-3-4-9(10(13)7-8)11(15)14-5-1-2-6-14/h3-4,7H,1-2,5-6,13H2

InChI Key

MJNCQLUKFIAEHG-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C(=O)C2=C(C=C(C=C2)F)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 1-(2-Amino-4-fluorobenzoyl)pyrrolidine and related compounds:

Compound Name Core Structure Substituents Biological Activities Key Structural Features
1-(2-Amino-4-fluorobenzoyl)pyrrolidine Pyrrolidine 2-Amino-4-fluorobenzoyl Anticancer, antiviral (inferred) Amide linkage, single fluorine atom
1-(2,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Pyrrolidine 2,4-Difluorophenyl, carboxylic acid Anti-inflammatory, antimycobacterial Carboxylic acid, two fluorine atoms
1-Amino-5-(4-methylbenzoyl)-4-(4-methylphenyl)pyrimidin-2(1H)-one Pyrimidinone 4-Methylbenzoyl, 4-methylphenyl Enzyme inhibition, cancer therapy Non-planar conformation, conjugated heterocycle

Key Observations

Impact of Fluorination: The single fluorine atom in 1-(2-Amino-4-fluorobenzoyl)pyrrolidine likely improves lipophilicity and bioavailability compared to non-fluorinated analogs. In contrast, the two fluorine atoms in 1-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid may enhance electron-withdrawing effects, influencing reactivity and target binding .

Role of Functional Groups: The amide linkage in 1-(2-Amino-4-fluorobenzoyl)pyrrolidine enables hydrogen bonding with biological targets, whereas the carboxylic acid in its difluorophenyl analog may limit membrane permeability despite enhancing aqueous solubility. The pyrimidinone core in the third compound introduces a six-membered conjugated heterocycle with two nitrogen atoms, leading to distinct electronic properties and non-planar conformations that affect binding to enzymes or receptors .

Biological Activity: Pyrrolidine derivatives generally exhibit broad-spectrum activity (e.g., anti-inflammatory, antimycobacterial) due to their ability to interact with diverse biological targets. The amino-fluorobenzoyl substituent in the target compound may favor interactions with kinases or proteases involved in cancer or viral pathways . Pyrimidinone derivatives, such as the third compound, are often utilized in enzyme inhibition (e.g., HIV protease, tyrosine kinases) owing to their rigid, conjugated systems that mimic nucleotide bases .

Spectroscopic and Conformational Differences: The pyrimidinone compound exhibits non-planar geometry with dihedral angles up to 69.57° between rings, contrasting with the more flexible pyrrolidine scaffold. This rigidity may enhance selective binding but reduce adaptability to diverse targets . FTIR and NMR data for the pyrimidinone derivative (e.g., C=O stretch at 1653 cm⁻¹, NH₂ signal at 3262 cm⁻¹) highlight distinct spectroscopic signatures compared to pyrrolidine-based compounds, which typically show amide-related absorptions near 1650–1680 cm⁻¹ .

Research Findings and Implications

  • Pyrrolidine vs. Pyrimidinone Scaffolds: Pyrrolidine derivatives offer greater conformational flexibility, enabling interactions with structurally diverse targets, while pyrimidinones provide rigidity for high-affinity binding to specific enzymes .
  • Fluorine and Solubility Trade-offs : Fluorination improves metabolic stability but may require balancing with polar groups (e.g., carboxylic acids) to optimize solubility and bioavailability .
  • Future Directions: Structural modifications, such as hybridizing pyrrolidine with pyrimidinone features or introducing additional substituents, could yield compounds with enhanced selectivity and potency.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.